2-Chloro-4-[1-(trifluoromethyl)cyclopropyl]pyridine

• IUPAC Name: 2-chloro-4-[1-(trifluoromethyl)cyclopropyl]pyridine
• InChI: InChI=1S/C9H7ClF3N/c10-7-5-6(1-4-14-7)8(2-3-8)9(11,12)13/h1,4-5H,2-3H2
• InChI Key: MSARBAZILMBYOV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC(=NC=C2)Cl)C(F)(F)F
• Molecular Formula: C9H7ClF3N
• Molecular Weight: 221.60 g/mol
• CAS RN: 1803561-59-2

Description

2-Chloro-4-[1-(trifluoromethyl)cyclopropyl]pyridine is a specialized organic compound with potential implications in scientific research. It has a molecular weight of 221.61.

Synthesis Analysis

2-Chloro-4-(trifluoromethyl)pyridine can be synthesized from 2-chloro-4-iodopyridine. The synthesis of related compounds often encompasses a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7ClF3N/c10-7-5-6 (1-4-14-7)8 (2-3-8)9 (11,12)13/h1,4-5H,2-3H2. More detailed spectroscopic studies and molecular structure investigations can be found in various scientific publications.

Chemical Reactions Analysis

The major use of trifluoromethylpyridine (TFMP) derivatives, which include this compound, is in the protection of crops from pests. The number of chlorine atoms introduced to the pyridine ring can be controlled by changing the molar ratio of chlorine gas and the reaction temperature.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The presence of fluorine and pyridine structure result in its superior pest control properties when compared to traditional phenyl-containing insecticides.

Scientific Research Applications

Synthesis and Intermediary Role

• 2-Chloro-4-[1-(trifluoromethyl)cyclopropyl]pyridine plays a crucial role as an intermediate in the synthesis of various compounds. For instance, it has been utilized in the synthesis of highly efficient herbicides like trifloxysulfuron, where specific conditions were optimized to achieve an overall yield based on nicotinamide (Zuo Hang-dong, 2010).

Applications in Pharmaceuticals and Agrochemicals

• This compound serves as an important intermediate in the pharmaceutical and agrochemical industries. Its applications in the development of biochemicals and herbicides have been highlighted, along with the current study situation and future trends in these sectors (Li Zheng-xiong, 2004).

Chemical Modifications and Derivatives

• This compound undergoes various chemical transformations, such as halogen shuffling and site-selective electrophilic substitutions. These processes result in the creation of different derivatives, useful in further chemical manipulations and syntheses (F. Mongin et al., 1998).

Antimicrobial and Nematicidal Activities

• Some derivatives synthesized from this compound demonstrate significant antimicrobial and nematicidal activities. These properties are particularly evident in compounds derived from specific aldehydes, indicating potential applications in pest control and antimicrobial treatments (Janardhan Banothu et al., 2015).

Insecticidal Properties

• Derivatives containing the this compound structure may exhibit insecticidal properties. This is particularly relevant for compounds with added pyridine rings, as they are actively used in pesticide discovery (Dongqing Liu et al., 2006).

Molecular Structural and Vibrational Analysis

• The molecular structure and vibrational frequencies of this compound have been characterized using various spectroscopic methods, including FT-IR and NMR. These studies aid in understanding the compound's electronic and molecular properties, which are crucial for its application in different fields (M. Evecen et al., 2017).

Solubility and Reaction Conditions

• Studies on the solubility of this compound in different solvent mixtures provide insights into its physical properties and reactions under various conditions. This information is vital for optimizing reaction conditions in industrial applications (A. Jouyban et al., 2017).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The compound is classified under GHS07 for safety. It has hazard statements H302, H315, H319, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling.

Future Directions

Currently, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries. It is expected that many novel applications of TFMP will be discovered in the future.